Cas no 136095-51-7 (Benzoic acid, 4-[(tridecafluorohexyl)oxy]-)

• Product Name: Benzoic acid, 4-[(tridecafluorohexyl)oxy]-
• CAS No: 136095-51-7
• MF: C₁₃H₅F₁₃O₃
• MW: 456.156249761581
• CID: 1244734
• PubChem ID: 19913434
• Update Time: 2025-04-20

Benzoic acid, 4-[(tridecafluorohexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(tridecafluorohexyl)oxy]-
• 136095-51-7
• 4-[(1,1,2,2,3,3,4,4,5,5,6,6,6-Tridecafluorohexyl)oxy]benzoic acid
• SCHEMBL9147217
• DTXSID701167428

• Inchi： 1S/C13H5F13O3/c14-8(15,10(18,19)12(22,23)24)9(16,17)11(20,21)13(25,26)29-6-3-1-5(2-4-6)7(27)28/h1-4H,(H,27,28)
• InChI Key： FQJDINKBSNFQCM-UHFFFAOYSA-N
• SMILES： FC(C(C(OC1C=CC(C(=O)O)=CC=1)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 456.00305
• Monoisotopic Mass: 456.0031101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids